Cas no 406938-74-7 (3-cyano-2-methoxy-benzoic acid)

• Product Name: 3-cyano-2-methoxy-benzoic acid
• CAS No: 406938-74-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD18394218
• CID: 3973974
• PubChem ID: 22342559
• Update Time: 2025-06-21

3-cyano-2-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-2-methoxy-
• 3-cyano-2-methoxy-benzoic acid
• C91680
• 3-Cyano-2-methoxybenzoicAcid
• CS-0227333
• MFCD18394218
• SCHEMBL5195730
• 406938-74-7
• C90791
• 3-Cyano-2-methoxybenzoic Acid
• SY263200
• DWOMVQWHQSDWDZ-UHFFFAOYSA-N
• 961-333-3

• MDL： MFCD18394218
• Inchi： 1S/C9H7NO3/c1-13-8-6(5-10)3-2-4-7(8)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： DWOMVQWHQSDWDZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-cyano-2-methoxy-benzoic acid

3-Cyano-2-Methoxy-Benzoic Acid (CAS No. 406938-74-7): An Overview of Its Properties, Applications, and Recent Research Advances

3-Cyano-2-methoxy-benzoic acid (CAS No. 406938-74-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block in the synthesis of more complex molecules and as a potential therapeutic agent.

The molecular formula of 3-cyano-2-methoxy-benzoic acid is C₉H₇NO₃, and its molecular weight is 177.15 g/mol. The compound consists of a benzene ring substituted with a cyano group at the 3-position, a methoxy group at the 2-position, and a carboxylic acid group at the 1-position. These functional groups contribute to its chemical reactivity and biological activity.

In terms of physical properties, 3-cyano-2-methoxy-benzoic acid is a white to off-white crystalline solid with a melting point of approximately 155-157°C. It is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 3-cyano-2-methoxy-benzoic acid can be achieved through several methods. One common approach involves the reaction of 2-methoxybenzaldehyde with cyanoacetic acid in the presence of a base such as potassium carbonate. This reaction proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product. Another method involves the esterification of 2-methoxybenzoic acid followed by nitrile substitution to introduce the cyano group.

3-Cyano-2-methoxy-benzoic acid has been extensively studied for its potential biological activities. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential as an anti-inflammatory agent. Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells.

The mechanism of action of 3-cyano-2-methoxy-benzoic acid in cancer cells is not fully understood but is believed to involve multiple pathways. One study published in the Journal of Medicinal Chemistry reported that this compound can induce apoptosis by activating caspase cascades and disrupting mitochondrial membrane potential. Another study in the European Journal of Medicinal Chemistry found that it can inhibit the PI3K/AKT signaling pathway, which is often dysregulated in cancer cells.

Beyond its potential therapeutic applications, 3-cyano-2-methoxy-benzoic acid is also used as a building block in the synthesis of more complex molecules. Its reactive functional groups make it an excellent starting material for various chemical transformations. For example, it can be used to synthesize derivatives with enhanced biological activity or improved pharmacokinetic properties.

In the pharmaceutical industry, 3-cyano-2-methoxy-benzoic acid has been explored as a lead compound for drug development. Several derivatives have been synthesized and evaluated for their pharmacological properties. One such derivative, which incorporates an additional hydroxyl group at the 4-position of the benzene ring, has shown improved solubility and enhanced anti-inflammatory activity compared to the parent compound.

The safety profile of 3-cyano-2-methoxy-benzoic acid is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further research is needed to fully understand its safety profile and potential side effects in humans.

In conclusion, 3-cyano-2-methoxy-benzoic acid (CAS No. 406938-74-7) is a multifaceted compound with promising applications in both chemical synthesis and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound, it is likely that new applications and derivatives will emerge, further expanding its utility in various scientific fields.